1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one
Overview
Description
1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one, commonly known as 3,4-difluorobenzyl imidazolidin-2-one, is an organic compound that is widely used in scientific research and laboratory experiments. This compound is known for its unique properties, such as its high solubility and low toxicity, making it a popular choice for scientific applications.
Scientific Research Applications
Potential Anti-Alzheimer's Agents
Compounds related to 1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one have been extensively studied for their potential in treating Alzheimer's disease. For instance, a series of N-benzylated (pyrrolidin-2-one) / (imidazolidin-2-one) derivatives, designed based on the lead compound donepezil, were synthesized and evaluated. These compounds exhibited excellent anti-Alzheimer's profiles, showcasing their potential as therapeutic agents for the management of this neurodegenerative disorder (Gupta et al., 2020).
Antimicrobial Properties
Novel compounds derived from 1-(2,6-difluorobenzyl)-1H-1,2,3-triazole-4-carboxylic acid, exhibiting piperazine carboxamides, (5-(substituted phenyl)-1,3,4-oxadiazol-2-yl) and (5-(alkylthio)-1,3,4-oxadiazol-2-yl) substitutions, demonstrated moderate to good antimicrobial activities against various bacterial and fungal strains. These findings highlight the potential use of such compounds in developing new antimicrobial agents (Jadhav et al., 2017).
Structural Studies and Molecular Interactions
The crystal and molecular structure of compounds similar to 1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one has been investigated, providing insights into their conformation and interactions. For instance, the hydantoin ring in these compounds adopts a planar conformation, and the structure exhibits various inter- and intramolecular hydrogen bonds, forming a three-centered hydrogen bonding pattern. Such studies are crucial for understanding the chemical behavior and potential interactions of these compounds (Manjunath et al., 2011).
Safety And Hazards
The safety data sheet for a related compound, “3,4-Difluorobenzyl alcohol”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to handle it in a well-ventilated place, wear suitable protective clothing, and avoid contact with skin and eyes .
properties
IUPAC Name |
1-[(3,4-difluorophenyl)methyl]-3-piperidin-4-ylimidazolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F2N3O/c16-13-2-1-11(9-14(13)17)10-19-7-8-20(15(19)21)12-3-5-18-6-4-12/h1-2,9,12,18H,3-8,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQOZQFYKYOKEAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N2CCN(C2=O)CC3=CC(=C(C=C3)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19F2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Difluorobenzyl)-3-piperidin-4-ylimidazolidin-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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